Cas no 4888-74-8 (1-phenylpropane-1,3-diamine)

1-phenylpropane-1,3-diamine structure
1-phenylpropane-1,3-diamine structure
Product Name:1-phenylpropane-1,3-diamine
CAS No:4888-74-8
MF:C9H14N2
MW:150.220861911774
CID:2120738
PubChem ID:13034545
Update Time:2025-04-21

1-phenylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-phenylpropane-1,3-diamine
    • DA-05518
    • DTXSID80515945
    • 1-Phenyl-1.3-propanediamine
    • 4888-74-8
    • PLDPCRJUQLPMNU-UHFFFAOYSA-N
    • 1-phenyl-1,3-propanediamine
    • EN300-133488
    • DTXCID90466752
    • (3-amino-1-phenyl-propyl)-amine
    • SCHEMBL4672036
    • EAA88874
    • Inchi: 1S/C9H14N2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9H,6-7,10-11H2
    • InChI Key: PLDPCRJUQLPMNU-UHFFFAOYSA-N
    • SMILES: NC(C1C=CC=CC=1)CCN

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52Ų

1-phenylpropane-1,3-diamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B522665-5mg
1-phenylpropane-1,3-diamine
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$ 50.00 2022-06-07
TRC
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$ 70.00 2022-06-07
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$ 295.00 2022-06-07
Enamine
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$229.0 2023-06-08
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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